Cas no 71957-08-9 (Cobalt(II) gluconate hydrate)

• Product Name: Cobalt(II) gluconate hydrate
• CAS No: 71957-08-9
• MF: C₁₂H₂₄CoO₁₄
• MW: 451.243766784668
• MDL: MFCD02684006
• CID: 90559
• PubChem ID: 71307104
• Update Time: 2025-05-21

Cobalt(II) gluconate hydrate Chemical and Physical Properties

Names and Identifiers

• Cobalt(II) gluconate hydrate
• (2S,3R,4S,5S)-2,3,4,5,6-pentahydroxyhexanoic acid
• Bis(D-gluconato-O1,O2)cobalt
• COBALT GLUCONATE
• Cobalt(II) gluconate
• EINECS 276-206-1

• MDL： MFCD02684006
• Inchi： 1S/2C6H12O7.Co/c2*7-1-2(8)3(9)4(10)5(11)6(12)13;/h2*2-5,7-11H,1H2,(H,12,13);/t2*2-,3-,4+,5-;/m11./s1
• InChI Key： KLNIVNDBTBHKQF-IYEMJOQQSA-N
• SMILES： [Co].O[C@H]([C@@H](CO)O)[C@@H]([C@H](C(=O)O)O)O.O[C@H]([C@@H](CO)O)[C@@H]([C@H](C(=O)O)O)O

Computed Properties

• Exact Mass: 449.03400
• Monoisotopic Mass: 451.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 27
• Rotatable Bond Count: 10
• Complexity: 170
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 2
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 277A^2

Experimental Properties

• Color/Form: Pink powder.
• Melting Point: >300°C
• Boiling Point: 673.6°C at 760 mmHg
• Flash Point: 375.1°C
• Solubility: Aqueous Acid
• PSA: 254.90000
• LogP: -7.14040
• Solubility: Not determined

Cobalt(II) gluconate hydrate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 20/21/22-50/53-42/43-40
• Safety Instruction： S22; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• Storage Condition：Refrigerator

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives

Additional information on Cobalt(II) gluconate hydrate

Cobalt(II) Gluconate Hdrate: A Comprehensive Overview

Cobalt(II) gluconate hydrate, also known by its CAS number 71957-08-9, is a significant compound in the field of chemistry and materials science. This compound is widely recognized for its role in various industrial and scientific applications. The term Cobalt(II) gluconate hydrate refers to a hydrated form of cobalt gluconate, which is a coordination compound consisting of a cobalt ion (Co²⁺) and gluconic acid. The hydrated form indicates the presence of water molecules within the crystal structure of the compound.

The chemical formula for cobalt(II) gluconate hydrate is typically represented as Co(C6H11O7)2·nH2O, where n represents the number of water molecules associated with the compound. This formula highlights the coordination between the cobalt ion and two molecules of gluconic acid. The gluconic acid component is derived from glucose, making this compound biocompatible and suitable for applications in biological systems.

Recent studies have shown that cobalt(II) gluconate hydrate exhibits unique properties that make it valuable in various fields. For instance, researchers have explored its potential in catalysis, where its ability to act as a catalyst in organic reactions has been extensively studied. The catalytic properties of this compound are attributed to its ability to stabilize transition states during chemical reactions, thereby enhancing reaction rates and selectivity.

In addition to its catalytic applications, cobalt(II) gluconate hydrate has gained attention in the field of materials science. Scientists have investigated its use in synthesizing advanced materials such as metal-organic frameworks (MOFs) and nanoparticles. These materials have potential applications in gas storage, drug delivery, and sensing technologies. The synthesis of MOFs using cobalt(II) gluconate hydrate involves coordinating the cobalt ions with organic linkers to form porous structures with high surface areas.

The biocompatibility of cobalt(II) gluconate hydrate also makes it a promising candidate for biomedical applications. Studies have demonstrated its potential as a contrast agent in magnetic resonance imaging (MRI). The MRI contrast agents application leverages the paramagnetic properties of cobalt ions, which enhance the relaxation rates of water protons in biological tissues. This property allows for improved imaging resolution and diagnostic accuracy.

Furthermore, recent advancements in green chemistry have highlighted the sustainability aspects of cobalt(II) gluconate hydrate. Researchers have explored its use in environmentally friendly processes such as water treatment and waste management. The compound's ability to act as an adsorbent for heavy metals and organic pollutants has been studied extensively. The adsorption properties of cobalt(II) gluconate hydrate are attributed to its high surface area and functional groups that can bind with contaminants.

In terms of synthesis, cobalt(II) gluconate hydrate can be prepared through various methods including precipitation, sol-gel techniques, and hydrothermal synthesis. These methods allow for precise control over the size, shape, and crystallinity of the resulting product. The choice of synthesis method depends on the desired application and the specific properties required for the final product.

The stability and reactivity of cobalt(II) gluconate hydrate are influenced by factors such as pH, temperature, and humidity. These factors play a crucial role in determining the compound's performance in different environments. For instance, studies have shown that the stability of cobalt(II) gluconate hydrate decreases under high humidity conditions due to deliquescence, which can affect its physical properties.

In conclusion, cobalt(II) gluconate hydrate (CAS No: 71957-08-9) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties make it an invaluable tool in catalysis, materials science, biomedicine, and environmental chemistry. As research continues to uncover new potentials for this compound, it is expected to play an increasingly important role in both academic and industrial settings.